Cas no 1082420-70-9 (3-cyclopropyl-5-methyl-1,2-oxazole-4-carboxylic acid)

3-Cyclopropyl-5-methyl-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a cyclopropyl and methyl substituent on an oxazole core. This compound is of interest in medicinal chemistry and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. The cyclopropyl group enhances metabolic stability, while the oxazole ring contributes to favorable binding interactions in target systems. Its carboxylic acid functionality allows for further derivatization, enabling the development of amides, esters, and other derivatives. The compound exhibits good solubility in polar organic solvents, facilitating its use in synthetic applications. Its well-defined structure and purity make it suitable for precision chemical synthesis.

3-cyclopropyl-5-methyl-1,2-oxazole-4-carboxylic acid structure

1082420-70-9 structure

Product Name:3-cyclopropyl-5-methyl-1,2-oxazole-4-carboxylic acid

CAS No:1082420-70-9

MF:C₈H₉NO₃

MW:167.161962270737

CID:4570523

PubChem ID:28275732

Update Time:2025-06-07

3-cyclopropyl-5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-cyclopropyl-5-methyl-1,2-oxazole-4-carboxylic acid
- 4-Isoxazolecarboxylic acid, 3-cyclopropyl-5-methyl-
- Inchi： 1S/C8H9NO3/c1-4-6(8(10)11)7(9-12-4)5-2-3-5/h5H,2-3H2,1H3,(H,10,11)
- InChI Key： UZLVDVUHBYMQBT-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(O)=O)C(C2CC2)=N1

Computed Properties

Exact Mass: 167.058243149g/mol
Monoisotopic Mass: 167.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Density: 1.4±0.0 g/cm3
Boiling Point: 317.9±0.0 °C at 760 mmHg
Flash Point: 146.0±0.0 °C
Vapor Pressure: 0.0±0.0 mmHg at 25°C

3-cyclopropyl-5-methyl-1,2-oxazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-cyclopropyl-5-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>

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